Cas no 767352-24-9 (4-(2,5-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID METHYL ESTER)

4-(2,5-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID METHYL ESTER structure
767352-24-9 structure
Product Name:4-(2,5-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID METHYL ESTER
CAS No:767352-24-9
MF:C11H10F2O3
MW:228.192110538483
CID:891295
PubChem ID:45156328
Update Time:2025-04-19

4-(2,5-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 4-(2,5-DIFLUORO-PHENYL)-3-OXO-BUTYRIC ACID METHYL ESTER
    • 4-(2-Methyl-2H-pyrazol-3-yl)-benzoic acid methyl ester
    • AG-E-29428
    • AK135121
    • Benzoic acid,4-(1-methyl-1H-pyrazol-5-yl)-, methyl ester
    • CTK4D7173
    • KB-54191
    • methyl 4-(1-methylpyrazol-5-yl)benzoate
    • methyl 4-(2,5-difluorophenyl)-3-oxobutanoate
    • Methyl4-(1-methyl-1H-pyrazol-5-yl)benzoate
    • SureCN8808172
    • SCHEMBL6685745
    • 767352-24-9
    • Inchi: 1S/C11H10F2O3/c1-16-11(15)6-9(14)5-7-4-8(12)2-3-10(7)13/h2-4H,5-6H2,1H3
    • InChI Key: AEGPZKRGCWQLGN-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1CC(CC(=O)OC)=O)F

Computed Properties

  • Exact Mass: 228.06000
  • Monoisotopic Mass: 228.05980050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 1.63950
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